Cas no 17691-19-9 (4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt)

4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt Properties

Names and Identifiers

• Sodium 3-nitro-4-chlorobenzenesulfonate
• 4-Chloro-3-nitrobenzenesulfonic acid, sodium salt
• sodium,4-chloro-3-nitrobenzenesulfonate
• 4-Chlor-3-nitro-benzolsulfonsaeure,Natrium-Salz
• 4-chloro-3-nitro-benzenesulfonic acid,sodium-salt
• 4-chloro-3-nitrobenzenesulphonic acid sodium salt
• Sodium 4-chloro-3-nitrobenzenesulphonate
• sodium salt of 4-chloro-3-nitrobenzene-sulfonic acid
• Sodium-3-nitro-4-chloro-benzene sulfonic acid
• Benzenesulfonicacid, 4-chloro-3-nitro-, sodium salt (6CI,9CI)
• Sodium 1-chloro-2-nitrobenzene-4-sulfonate
• Sodium 4-chloro-3-nitrobenzenesulfonate.
• SODIUM 4-CHLORO-3-NITROBENZENE-1-SULFONATE
• 4-Chloro-3-nitrobenzenesulfonic acid sodiuM
• 4-CHLORO-3-NITROBENZENESULFONIC ACID NA SALT
• 4-chloro-3-nitro-benzenesulfonicacisodiumsalt
• 4-Chloro-3-Nitrobenzenesulponic Acid Sodium Salt
• Sodium 4-chloro-3-nitrobenzenesulfonate
• 4-Chloro-3-nitrobenzenesulfonic acid sodium salt
• sodium4-chloro-3-nitrobenzenesulfonate
• CS-0333824
• sodium 4-chloro-3-nitrobenzensulfonate
• POUGKTDTYSAMAT-UHFFFAOYSA-M
• AS-14860
• 4ZNE7E5C39
• Benzenesulfonic acid, 4-chloro-3-nitro-, sodium salt (1:1)
• AC-11461
• EINECS 241-680-0
• AKOS002376253
• 4-Chloro-3-nitrobenzenesulfonic acid sodium salt, technical grade, 80%
• sodium;4-chloro-3-nitrobenzenesulfonate
• I10076
• W-107835
• Benzenesulfonic acid, 4-chloro-3-nitro-, sodium salt
• SODIUM 4-CHLORO-3-NITROBENZENE-1-SULPHONATE
• 4-chloro-3-nitro-benzenesulfonate;Sodium 3-nitro-4-chlorobenzenesulfonate
• 17691-19-9
• FT-0618082
• DTXSID5066245
• SCHEMBL176738
• MFCD00007496
• A812215
• sodium 4-chloro-3-nitro-benzenesulfonate
• NS00085704
• sodium 4-chloro-3-nitrobenzenesulfonate
• +Expand

• MDL： MFCD00007496
• InChIKey： POUGKTDTYSAMAT-UHFFFAOYSA-M
• Inchi： 1S/C6H4ClNO5S.Na/c7-5-2-1-4(14(11,12)13)3-6(5)8(9)10;/h1-3H,(H,11,12,13);/q;+1/p-1
• SMILES： C1=CC(=C(C=C1S(=O)(=O)[O-])[N+](=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 258.93200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 258.932
• Heavy Atom Count: 15
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 111A^2

Experimental Properties

• LogP: 2.75630
• PSA: 111.40000
• Boiling Point: °Cat760mmHg
• Melting Point: >360°C
• Vapor Pressure: No data available
• Flash Point: °C
• Color/Form: Not available
• Solubility: Not available
• Density: No data available

4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt Security Information

• WGK Germany：3
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

4-Chloro-3-nitrobenzenesulfonic Acid Sodium Salt Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%